![molecular formula C16H13BrF2N2O3 B4239258 N-(2-bromo-4,6-difluorophenyl)-N'-(4-methoxybenzyl)ethanediamide](/img/structure/B4239258.png)
N-(2-bromo-4,6-difluorophenyl)-N'-(4-methoxybenzyl)ethanediamide
Overview
Description
N-(2-bromo-4,6-difluorophenyl)-N'-(4-methoxybenzyl)ethanediamide, also known as BDF 8634, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. BDF 8634 belongs to a class of compounds known as dipeptidyl peptidase-4 (DPP-4) inhibitors, which are used to treat type 2 diabetes mellitus. In
Mechanism of Action
N-(2-bromo-4,6-difluorophenyl)-N'-(4-methoxybenzyl)ethanediamide 8634 inhibits DPP-4 by binding to the active site of the enzyme, preventing it from degrading incretin hormones. This results in increased insulin secretion and decreased glucagon secretion, leading to improved glucose control.
Biochemical and Physiological Effects:
This compound 8634 has been shown to improve glucose control in patients with type 2 diabetes mellitus. In addition, it has been shown to have a favorable safety profile with no significant adverse effects reported in clinical trials.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-bromo-4,6-difluorophenyl)-N'-(4-methoxybenzyl)ethanediamide 8634 is that it has a high degree of selectivity for DPP-4, which reduces the risk of off-target effects. However, one limitation is that it may not be effective in all patients with type 2 diabetes mellitus, as some patients may have reduced incretin hormone levels.
Future Directions
Future research on N-(2-bromo-4,6-difluorophenyl)-N'-(4-methoxybenzyl)ethanediamide 8634 could focus on optimizing its pharmacokinetic properties to improve its efficacy and safety profile. In addition, it could be studied in combination with other agents for the treatment of type 2 diabetes mellitus. Finally, it could be investigated for its potential in the treatment of other conditions, such as obesity and cardiovascular disease.
In conclusion, this compound 8634 is a promising therapeutic agent for the treatment of type 2 diabetes mellitus. Its high degree of selectivity for DPP-4 and favorable safety profile make it an attractive option for patients with this condition. Future research on this compound 8634 could lead to further improvements in its efficacy and safety, as well as the development of new treatments for other conditions.
Scientific Research Applications
N-(2-bromo-4,6-difluorophenyl)-N'-(4-methoxybenzyl)ethanediamide 8634 has been extensively studied for its potential as a therapeutic agent for the treatment of type 2 diabetes mellitus. DPP-4 inhibitors like this compound 8634 work by inhibiting the enzyme DPP-4, which is responsible for the degradation of incretin hormones. Incretin hormones stimulate insulin secretion and reduce glucagon secretion, leading to improved glucose control in patients with type 2 diabetes mellitus.
Properties
IUPAC Name |
N'-(2-bromo-4,6-difluorophenyl)-N-[(4-methoxyphenyl)methyl]oxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrF2N2O3/c1-24-11-4-2-9(3-5-11)8-20-15(22)16(23)21-14-12(17)6-10(18)7-13(14)19/h2-7H,8H2,1H3,(H,20,22)(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISJBSEHEZWDQMV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C(=O)NC2=C(C=C(C=C2Br)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrF2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.